Methyl 3-(propan-2-yl)-1H-indole-5-carboxylate
Overview
Description
The description of a compound typically includes its chemical formula, molecular weight, and structural formula. It may also include the type of compound it is (for example, an indole derivative) and any notable features of its structure .
Synthesis Analysis
Synthesis analysis involves detailing the methods used to synthesize the compound. This could involve various chemical reactions, the use of catalysts, and specific conditions such as temperature and pressure .Chemical Reactions Analysis
This involves studying the reactions the compound can undergo. This can include reactions used in its synthesis, as well as reactions it may undergo under certain conditions or with certain reagents .Physical And Chemical Properties Analysis
This involves studying properties such as the compound’s melting point, boiling point, solubility in various solvents, and stability under various conditions .Scientific Research Applications
Antibacterial and Antifungal Properties
2-methyl-5-(propan-2-yl)phenol exhibits potent antibacterial and antifungal activities . Researchers have explored its potential as a natural food preservative, disinfectant, and fungicide. Its lipophilic nature and solubility in ethanol, acetone, and diethyl ether make it suitable for various applications.
Antiviral Activity
Studies have suggested that 2-methyl-5-(propan-2-yl)phenol possesses antiviral properties . Investigating its effects on specific viruses could lead to novel therapeutic strategies.
Antioxidant Potential
The compound has been recognized as an antioxidant . Its ability to scavenge free radicals may contribute to health benefits and could be explored further in the context of oxidative stress-related diseases.
Anticarcinogenic Effects
Researchers have investigated the potential anticarcinogenic properties of 2-methyl-5-(propan-2-yl)phenol . Understanding its mechanisms of action and evaluating its impact on cancer cells could provide valuable insights.
Flavoring Agent and Fragrance Ingredient
Due to its pleasant aroma, 2-methyl-5-(propan-2-yl)phenol is used as a flavoring agent in the food industry and as a fragrance ingredient in cosmetic formulations . Its safety for consumption has been established.
Materials Science Applications
While less explored, 2-methyl-5-(propan-2-yl)phenol’s unique properties could find applications in materials science. Its density, solubility, and lipophilicity make it an interesting candidate for incorporation into materials or coatings.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 3-propan-2-yl-1H-indole-5-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c1-8(2)11-7-14-12-5-4-9(6-10(11)12)13(15)16-3/h4-8,14H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKEMGUHPRJFIGA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CNC2=C1C=C(C=C2)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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